Cas no 1797888-41-5 (2-(cyclopentylsulfanyl)-N-4-(3-methoxypyrrolidin-1-yl)phenylacetamide)

• Product Name: 2-(cyclopentylsulfanyl)-N-4-(3-methoxypyrrolidin-1-yl)phenylacetamide
• CAS No: 1797888-41-5
• MF: C₁₈H₂₆N₂O₂S
• MW: 334.476243495941
• CID: 6003343
• PubChem ID: 71809593
• Update Time: 2025-05-20

2-(cyclopentylsulfanyl)-N-4-(3-methoxypyrrolidin-1-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopentylsulfanyl)-N-4-(3-methoxypyrrolidin-1-yl)phenylacetamide
• 2-cyclopentylsulfanyl-N-[4-(3-methoxypyrrolidin-1-yl)phenyl]acetamide
• F6442-5006
• 2-(cyclopentylthio)-N-(4-(3-methoxypyrrolidin-1-yl)phenyl)acetamide
• 1797888-41-5
• AKOS024565136
• 2-(CYCLOPENTYLSULFANYL)-N-[4-(3-METHOXYPYRROLIDIN-1-YL)PHENYL]ACETAMIDE

• Inchi： 1S/C18H26N2O2S/c1-22-16-10-11-20(12-16)15-8-6-14(7-9-15)19-18(21)13-23-17-4-2-3-5-17/h6-9,16-17H,2-5,10-13H2,1H3,(H,19,21)
• InChI Key： XYOKGJWMNZGXFI-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)N1CCC(C1)OC)=O)C1CCCC1

Computed Properties

• Exact Mass: 334.17149925g/mol
• Monoisotopic Mass: 334.17149925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 66.9Ų

Additional information on 2-(cyclopentylsulfanyl)-N-4-(3-methoxypyrrolidin-1-yl)phenylacetamide

2-(Cyclopentylsulfanyl)-N-4-(3-Methoxypyrrolidin-1-yl)Phenylacetamide: A Comprehensive Overview

2-(Cyclopentylsulfanyl)-N-4-(3-methoxypyrrolidin-1-yl)phenylacetamide, with the CAS number 1797888-41-5, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential therapeutic applications and has been the subject of several recent studies. This article provides a detailed overview of the chemical properties, biological activities, and potential applications of this compound.

The molecular structure of 2-(cyclopentylsulfanyl)-N-4-(3-methoxypyrrolidin-1-yl)phenylacetamide is composed of a cyclopentyl sulfide moiety, a methoxypyrrolidine group, and an acetamide functional group. The cyclopentyl sulfide moiety contributes to the compound's lipophilicity, which is crucial for its ability to cross biological membranes and reach target sites within cells. The methoxypyrrolidine group, on the other hand, imparts additional polarity and can influence the compound's interactions with biomolecules such as enzymes and receptors.

Recent studies have explored the pharmacological properties of 2-(cyclopentylsulfanyl)-N-4-(3-methoxypyrrolidin-1-yl)phenylacetamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human macrophages. These findings suggest that 2-(cyclopentylsulfanyl)-N-4-(3-methoxypyrrolidin-1-yl)phenylacetamide may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-(cyclopentylsulfanyl)-N-4-(3-methoxypyrrolidin-1-yl)phenylacetamide has also been investigated for its neuroprotective effects. Preclinical studies using animal models have demonstrated that this compound can reduce neuronal damage and improve cognitive function in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism underlying these effects is thought to involve the modulation of oxidative stress and the inhibition of neuroinflammation.

The pharmacokinetic profile of 2-(cyclopentylsulfanyl)-N-4-(3-methoxypyrrolidin-1-yl)phenylacetamide has also been studied to assess its suitability for therapeutic use. In vivo studies in rodents have shown that this compound exhibits good oral bioavailability and a favorable distribution profile, with significant accumulation in brain tissue. These properties make it a promising candidate for further development as a drug for central nervous system (CNS) disorders.

Safety and toxicity assessments are essential steps in the drug development process. Preliminary toxicological studies have indicated that 2-(cyclopentylsulfanyl)-N-4-(3-methoxypyrrolidin-1-yl)phenylacetamide has a low toxicity profile at therapeutic doses. However, more comprehensive safety evaluations are needed to fully understand its long-term effects and potential side effects.

The synthesis of 2-(cyclopentylsulfanyl)-N-4-(3-methoxypyrrolidin-1-yl)phenylacetamide involves several steps, including the formation of the cyclopentyl sulfide moiety, the introduction of the methoxypyrrolidine group, and the final coupling reaction to form the acetamide. Various synthetic routes have been reported in the literature, each with its own advantages in terms of yield, purity, and scalability. The choice of synthetic method depends on factors such as cost-effectiveness and environmental impact.

In conclusion, 2-(cyclopentylsulfanyl)-N-4-(3-methoxypyrrolidin-1-yl)phenylacetamide, CAS number 1797888-41-5, is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and neuroprotective properties make it an attractive candidate for further research and development in the treatment of inflammatory diseases and neurodegenerative disorders. Continued investigation into its pharmacological mechanisms, safety profile, and synthetic methods will be crucial for advancing this compound towards clinical use.